Cas no 14618-77-0 (methyl 2-cyano-2-methylacetate)

• Product Name: methyl 2-cyano-2-methylacetate
• CAS No: 14618-77-0
• MF: C₅H₇NO₂
• MW: 113.114581346512
• CID: 228153
• PubChem ID: 247818
• Update Time: 2025-04-19

methyl 2-cyano-2-methylacetate Chemical and Physical Properties

Names and Identifiers

• 2-Cyanopropionic acid methyl ester
• methyl 2-cyanopropanoate
• Propanoic acid,2-cyano-, methyl ester
• 2-cyano-propionic acid methyl ester
• 2-cyanoproprionic acid methyl ester
• cyano-2 propionate de methyle
• Methyl (+/-)-2-cyanopropanoate
• methyl 2-cyano-2-methylacetate
• methyl 2-cyanopropionate
• Methyl cyanopropanoate
• 2-Cyanopropanoic acid methyl ester

• Inchi： 1S/C5H7NO2/c1-4(3-6)5(7)8-2/h4H,1-2H3
• InChI Key： GWHHQWUYMDWMAY-UHFFFAOYSA-N
• SMILES： O(C)C(C(C#N)C)=O

Computed Properties

• Exact Mass: 113.04800
• Monoisotopic Mass: 113.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.044
• Boiling Point: 190.2°Cat760mmHg
• Flash Point: 76.5°C
• Refractive Index: 1.41
• PSA: 50.09000
• LogP: 0.31908